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Compound of Interest

Compound Name: CSRM617

Cat. No.: B10787875 Get Quote

For immediate reference, the proper disposal of CSRM617, a selective small-molecule inhibitor

of the transcription factor ONECUT2, necessitates adherence to local, state, and federal

regulations. This compound is classified as harmful if swallowed, a skin and eye irritant, and

may cause respiratory irritation.

Researchers and drug development professionals handling CSRM617 must prioritize safety

and environmental responsibility in its disposal. The following guide provides essential

information and a step-by-step workflow for the proper management of CSRM617 waste.

Hazard Profile and Safety Precautions
Before handling CSRM617 for any purpose, including disposal, it is crucial to be aware of its

hazard classifications. This information, derived from the Safety Data Sheet (SDS), dictates the

necessary safety precautions.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.
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Source: MedChemExpress Safety Data Sheet[1]

Personal Protective Equipment (PPE) is mandatory when handling CSRM617. This includes,

but is not limited to:

Protective gloves

Protective clothing

Eye protection (safety glasses or goggles)

Face protection

Work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of

dust or fumes.[1]

Step-by-Step Disposal Protocol
The disposal of CSRM617 must be conducted in accordance with all applicable environmental

regulations. The following is a general protocol that should be adapted to meet institutional and

regional guidelines.

Waste Identification and Segregation:

Properly label all waste containers with the chemical name ("CSRM617") and associated

hazard symbols.

Segregate CSRM617 waste from other laboratory waste streams to prevent accidental

reactions.

Containerization:

Use chemically resistant, leak-proof containers for all CSRM617 waste.

Ensure containers are securely sealed to prevent spills or the release of vapors.

Waste Disposal:
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The primary directive for the disposal of CSRM617 is to adhere to prevailing country,

federal, state, and local regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) department to determine

the specific procedures for your location.

Do not dispose of CSRM617 down the drain or in regular trash.

Professional waste disposal services should be used for the final disposal of the chemical

waste.

Decontamination:

Thoroughly decontaminate all surfaces, glassware, and equipment that have come into

contact with CSRM617.

Wash hands thoroughly after handling the compound.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CSRM617.
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Start: CSRM617 Waste Generated

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Segregate CSRM617 Waste
(Label with Chemical Name and Hazards)

Place in a Labeled, Sealed,
Chemically Resistant Container

Store Temporarily in a Designated
and Secure Waste Area

Contact Environmental Health & Safety (EHS)
for Pickup and Disposal Guidance

Dispose via Licensed
Chemical Waste Contractor

Decontaminate Work Area
and Equipment

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10787875?utm_src=pdf-custom-synthesis
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-122611A-10.1.pdf
https://www.benchchem.com/product/b10787875#csrm617-proper-disposal-procedures
https://www.benchchem.com/product/b10787875#csrm617-proper-disposal-procedures
https://www.benchchem.com/product/b10787875#csrm617-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10787875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

